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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-3-methylpyridine

Cat. No.: B151843 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-2-fluoro-3-methylpyridine
This guide provides crucial safety and logistical information for the handling and disposal of 4-
Bromo-2-fluoro-3-methylpyridine, tailored for researchers, scientists, and professionals in

drug development. Adherence to these protocols is vital for ensuring personal and

environmental safety.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-Bromo-2-fluoro-3-
methylpyridine is presented below.
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Property Value

Molecular Formula C₆H₅BrFN

Molecular Weight 190.01 g/mol

CAS Number 128071-79-4

Appearance Not specified, likely a liquid or solid

Boiling Point Not specified

Melting Point Not specified

Flash Point Not specified

Hazard Identification and GHS Classification
4-Bromo-2-fluoro-3-methylpyridine is classified with the following hazards according to the

Globally Harmonized System (GHS):

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity,

Single Exposure
3

H335: May cause respiratory

irritation[1]

Signal Word: Warning[1]

Pictograms:

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is mandatory for handling 4-Bromo-2-
fluoro-3-methylpyridine. All operations should be conducted in a well-ventilated area,
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preferably within a certified chemical fume hood.[2]

PPE Category Equipment
Specifications and
Recommendations

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles

should always be worn. A face

shield is required when

handling larger quantities or

when there is a risk of

splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended.[2] Always

check the manufacturer's glove

compatibility chart. Do not use

latex gloves as they offer poor

protection against many

organic solvents.[3]

Body Protection Laboratory Coat

A fully buttoned, chemical-

resistant lab coat should be

worn to protect against skin

contact.

Respiratory Protection Respirator

Use a NIOSH-approved

respirator with an appropriate

cartridge if working outside of a

fume hood or if ventilation is

inadequate.

Experimental Protocols
1. Safe Handling Protocol:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.
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Ensure that a designated work area within a certified chemical fume hood is prepared.

Verify that an emergency eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before introducing the 4-Bromo-2-
fluoro-3-methylpyridine.

Handling:

Don the appropriate PPE as specified in the table above.

Conduct all manipulations of 4-Bromo-2-fluoro-3-methylpyridine within the fume hood to

minimize inhalation exposure.

Use compatible labware (e.g., glass, PTFE) to avoid degradation of equipment and

contamination of the chemical.

Keep containers tightly closed when not in use.

Post-Handling:

Decontaminate all surfaces and equipment after use.

Properly dispose of all waste as outlined in the disposal plan.

Remove PPE in the correct order to avoid cross-contamination and wash hands

thoroughly with soap and water.

2. Spill Response Protocol:

Evacuation:

Immediately alert others in the vicinity and evacuate the area if the spill is large or if you

are unsure how to handle it.

Containment (for small, manageable spills):

Wearing appropriate PPE, contain the spill using an inert absorbent material such as

vermiculite, sand, or commercial sorbent pads.
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Do not use combustible materials like paper towels to absorb the spill.

Cleanup:

Carefully collect the absorbent material and spilled substance using non-sparking tools

and place it into a designated, labeled hazardous waste container.

Decontamination:

Decontaminate the spill area with a suitable solvent (e.g., soap and water), collecting the

cleaning materials as hazardous waste.

Reporting:

Report the spill to the laboratory supervisor and the institution's Environmental Health and

Safety (EHS) department.

Operational and Disposal Plans
Storage:

Store 4-Bromo-2-fluoro-3-methylpyridine in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and acids.[2]

The storage container should be tightly sealed and clearly labeled with the chemical name

and associated hazards.

Disposal:

The proper disposal of halogenated aromatic compounds is critical to prevent environmental

contamination.[4]

Waste Segregation:

All waste containing 4-Bromo-2-fluoro-3-methylpyridine must be collected in a

dedicated and clearly labeled hazardous waste container for halogenated organic waste.

[4]
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Do not mix halogenated waste with non-halogenated waste.[4]

Container Management:

The waste container must be made of a compatible material, kept tightly closed when not

in use, and stored in a designated satellite accumulation area.

Disposal Procedure:

Follow your institution's established procedures for the disposal of hazardous chemical

waste.

Contact your institution's EHS department to arrange for the pickup and disposal of the

waste.

Safe Handling Workflow
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Workflow for Handling 4-Bromo-2-fluoro-3-methylpyridine

Preparation
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Cleanup & Disposal Emergency

Review SDS

Don PPE

Prepare Fume Hood

Transfer/Weigh Chemical

Perform Reaction

Decontaminate Workspace Spill Response First Aid

Segregate Halogenated Waste

Dispose via EHS

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 4-Bromo-2-fluoro-3-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

